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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dimethylheptane is a branched-chain alkane with the chemical formula C9H20.[1][2] Itis a
colorless liquid and a component of some fuels and solvents.[1] This technical guide provides a
comprehensive overview of 2,5-Dimethylheptane, including its chemical and physical
properties, detailed synthesis protocols, and analytical methodologies.

Chemical Identification and Synonyms

The primary identifier for 2,5-Dimethylheptane is its CAS number. It is also known by several
other names in the scientific literature and chemical databases.

Identifier Value
CAS Number 2216-30-0[1][2][3][41[5][6]
IUPAC Name 2,5-Dimethylheptane[5]

Heptane, 2,5-dimethyl-; 3,6-Dimethylheptane[1]
[31[41[5]

Synonyms

Physicochemical Properties
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A summary of the key physical and chemical properties of 2,5-Dimethylheptane is presented

in the table below, compiled from various sources.

Property

Value

Molecular Formula

COH20[1][2][3]

Molecular Weight 128.26 g/mol [1][2][4]
Density 0.721 g/cm?3[1]

Boiling Point 135.8 °C at 760 mmHg[1][3]
Melting Point -112.99 °C[1][4]

Flash Point 54.2 °C[1][3]

Vapor Pressure

9.42 mmHg at 25°C[1][7]

Refractive Index

1.405[1]

Solubility

Very slightly soluble in water.[1] Soluble in

acetone, benzene, and ether.[4]

LogP

3.46870[1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2,5-

Dimethylheptane.

Spectrum Type Key Features

Data available, specific peak assignments
1H NMR _ _

require consultation of spectral databases.[5]

Data available, specific peak assignments
13C NMR

require consultation of spectral databases.[5][8]

Mass Spectrometry (GC-MS)

Key peaks at m/z 57, 43, and 56.[5]

Infrared (IR) Spectroscopy

Data available from various techniques including

neat and vapor phase.[5]
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Experimental Protocols
Synthesis of 2,5-Dimethylheptane via Grighard Reaction

A common and effective method for the laboratory synthesis of branched alkanes like 2,5-
Dimethylheptane is through a Grignard reaction followed by dehydration and hydrogenation.
The following is a representative protocol.

Step 1: Synthesis of 2,5-Dimethyl-3-heptanol

Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask
equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium
turnings. Add anhydrous diethyl ether to cover the magnesium. A solution of isobutyl bromide
in anhydrous diethyl ether is added dropwise from the dropping funnel to initiate the
formation of isobutylmagnesium bromide. The reaction is typically initiated with a small
crystal of iodine if necessary and maintained under a nitrogen atmosphere.

Grignard Reaction: Once the Grignard reagent is prepared, a solution of propanal in
anhydrous diethyl ether is added dropwise from the dropping funnel while maintaining the
reaction temperature with an ice bath. The reaction mixture is then stirred at room
temperature for several hours to ensure complete reaction.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with
diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous
magnesium sulfate, and the solvent is removed under reduced pressure to yield crude 2,5-
dimethyl-3-heptanol.

Step 2: Dehydration of 2,5-Dimethyl-3-heptanol

The crude 2,5-dimethyl-3-heptanol is mixed with a dehydrating agent such as anhydrous
copper(ll) sulfate or a catalytic amount of a strong acid (e.g., sulfuric acid or phosphoric
acid).

The mixture is heated to induce dehydration, and the resulting alkene, 2,5-dimethyl-3-
heptene, is distilled from the reaction mixture.
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Step 3: Hydrogenation of 2,5-Dimethyl-3-heptene

e The purified 2,5-dimethyl-3-heptene is dissolved in a suitable solvent such as ethanol or
ethyl acetate.

o A catalytic amount of a hydrogenation catalyst, typically palladium on carbon (Pd/C), is
added to the solution.

e The mixture is then subjected to a hydrogen atmosphere (typically using a balloon or a
hydrogenation apparatus) and stirred vigorously until the reaction is complete (monitored by
TLC or GC).

e The catalyst is removed by filtration through a pad of Celite, and the solvent is evaporated
under reduced pressure to yield 2,5-Dimethylheptane.

Purification:

The final product can be purified by fractional distillation to obtain high-purity 2,5-
Dimethylheptane.

Logical Workflow for Synthesis

B ;5-Dimethy-3-heptanol

2,5-Dimethyl-3-heptanol 2,5-Dimethyl-3-heptene

] H2 Pdic |
25-Dimethy}-3-heptene | 25D

Isobutyl Bromide + Mg AU

Click to download full resolution via product page

Caption: Synthesis workflow for 2,5-Dimethylheptane.
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Applications in Research and Development

2,5-Dimethylheptane is primarily used in the following areas:

o Fuel Additive: Due to its high octane rating, it is a valuable component in gasoline blending to
improve fuel quality.[1]

e Solvent: Its low reactivity and good stability make it a suitable solvent in various industrial
processes, including the manufacturing of paints, coatings, and adhesives.[1]

o Chemical Synthesis: It can be used as a non-polar solvent in certain organic reactions.

Safety Information

2,5-Dimethylheptane is a flammable liquid and vapor. Appropriate safety precautions,
including working in a well-ventilated area and avoiding ignition sources, should be taken. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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